2-Bromo-4-fluoro-1-((E)-2-nitrovinyl)benzene
Overview
Description
“2-Bromo-1-fluoro-4-nitrobenzene” is a type of organic compound that belongs to the class of bromobenzenes . It is used as a reactant in the synthesis of N-fused tricyclic indoles, dimethylamine, and benzofuran .
Molecular Structure Analysis
The molecular formula for “2-Bromo-1-fluoro-4-nitrobenzene” is C6H3BrFNO2 . The structure includes a benzene ring with bromo, fluoro, and nitro substituents .
Chemical Reactions Analysis
While specific chemical reactions involving “2-Bromo-4-fluoro-1-((E)-2-nitrovinyl)benzene” are not available, similar compounds are often used as reactants in the synthesis of various organic compounds .
Physical And Chemical Properties Analysis
The compound “2-Bromo-1-fluoro-4-nitrobenzene” is slightly soluble in water . Other physical and chemical properties are not available in the sources I found.
Scientific Research Applications
Synthesis of N-fused Tricyclic Indoles
2-Bromo-4-fluoro-1-((E)-2-nitrovinyl)benzene: is used as a reactant in the synthesis of N-fused tricyclic indoles . These indoles are significant due to their presence in various natural products and pharmaceuticals. The compound’s ability to undergo electrophilic substitution makes it a valuable precursor in constructing complex indole systems, which are core structures in many therapeutic agents.
Preparation of Dimethylamine Derivatives
The compound serves as a starting material for the preparation of dimethylamine derivatives . These derivatives are important in the production of dyes, pharmaceuticals, and agrochemicals. The bromo and fluoro substituents on the benzene ring can be strategically replaced or modified to create a wide range of functionalized dimethylamine compounds.
Benzofuran Synthesis
Benzofuran synthesis is another key application of this compound . Benzofurans are heterocyclic compounds with applications in medicinal chemistry, particularly as scaffolds for drug discovery. The nitrovinyl group in the compound provides a reactive site for cyclization reactions leading to benzofuran structures.
Liquid Crystals
This compound can be used in the synthesis of liquid crystals . The rigid benzene core and the substituents’ ability to induce dipole moments make it suitable for creating materials with mesophases. These materials are essential for display technologies, such as those used in LCD screens.
properties
IUPAC Name |
2-bromo-4-fluoro-1-[(E)-2-nitroethenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFNO2/c9-8-5-7(10)2-1-6(8)3-4-11(12)13/h1-5H/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWDGGKZXSSMACK-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)C=C[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1F)Br)/C=C/[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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